Cas no 1766-28-5 (1-(4-Fluorophenyl)-2-Methylpropan-1-ol)

• Product Name: 1-(4-Fluorophenyl)-2-Methylpropan-1-ol
• CAS No: 1766-28-5
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 2855912
• PubChem ID: 10419564
• Update Time: 2025-06-13

1-(4-Fluorophenyl)-2-Methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-2-Methylpropan-1-ol

• Inchi： 1S/C10H13FO/c1-7(2)10(12)8-3-5-9(11)6-4-8/h3-7,10,12H,1-2H3
• InChI Key： NVTZVRJGHWXKET-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(O)C(C)C

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Fluorophenyl)-2-Methylpropan-1-ol

Professional Introduction to 1-(4-Fluorophenyl)-2-Methylpropan-1-ol (CAS No. 1766-28-5)

1-(4-Fluorophenyl)-2-Methylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1766-28-5, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a 4-fluorophenyl group and a secondary methylpropan-1-ol backbone, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of the fluorine atom in the aromatic ring imparts distinct electronic and steric effects, influencing both the reactivity and biological activity of the molecule. Fluorinated compounds are widely recognized for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles in drug candidates. In recent years, the pharmaceutical industry has increasingly leveraged fluorine chemistry to develop next-generation therapeutics targeting diverse diseases, including oncology, neurology, and infectious disorders.

Recent studies have highlighted the potential of 1-(4-fluorophenyl)-2-methylpropan-1-ol as a key building block in medicinal chemistry. Its structural motif has been explored in the design of small-molecule inhibitors that modulate enzyme activity and receptor interactions. For instance, derivatives of this compound have shown promise in inhibiting kinases and other therapeutic targets implicated in cancer progression. The fluorophenyl moiety, in particular, has been demonstrated to improve drug-receptor interactions by enhancing hydrophobicity and electronic tuning.

The synthesis of 1-(4-fluorophenyl)-2-methylpropan-1-ol typically involves fluorinated aromatic precursors coupled with alkylation or reduction strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled efficient access to this compound with high purity and yield. These techniques align with the growing emphasis on sustainable and scalable synthetic routes in modern chemical manufacturing.

Beyond its pharmaceutical applications, 1-(4-fluorophenyl)-2-methylpropan-1-ol has found utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing advanced materials with tailored optical or electronic characteristics. Additionally, fluorinated alcohols like this one can serve as intermediates in the synthesis of pesticides and herbicides, where fluorine atoms contribute to enhanced stability and efficacy.

The growing interest in fluorinated compounds underscores their versatility and importance across multiple scientific disciplines. As research continues to uncover new applications for 1-(4-fluorophenyl)-2-methylpropan-1-ol, its role as a foundational chemical entity is expected to expand further. Collaborative efforts between academia and industry are driving innovation in fluorine chemistry, paving the way for novel therapeutics and functional materials.

In conclusion, 1-(4-fluorophenyl)-2-methylpropan-1-ol (CAS No. 1766-28-5) represents a significant compound in contemporary chemical research. Its unique structural features, coupled with its broad applicability, position it as a cornerstone in pharmaceutical development and beyond. As scientific understanding advances, the potential uses for this compound will undoubtedly continue to evolve, reinforcing its importance in the chemical sciences.